Cas no 1692441-93-2 (2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol)

• Product Name: 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol
• CAS No: 1692441-93-2
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• CID: 5939787
• PubChem ID: 106687562
• Update Time: 2025-08-05

2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol
• EN300-1148500
• 1692441-93-2
• 2-[5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Inchi： 1S/C9H10ClN3O2/c10-9-6(1-4-15-9)7-5-8(11)13(12-7)2-3-14/h1,4-5,14H,2-3,11H2
• InChI Key： KMEOFUUBOWWXAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CO1)C1C=C(N)N(CCO)N=1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol

Introduction to 2-5-Amino-3-(2-Chlorofuran-3-yl)-1H-Pyrazol-1-ylethan-1-ol (CAS No. 1692441-93-2)

2-5-Amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol, with the CAS number 1692441-93-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring, an amino group, and a chlorofuran moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The synthesis of 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol typically involves a multi-step process, starting with the preparation of the key intermediates. One common approach is to react 2-chlorofuran with a suitable pyrazole derivative, followed by the introduction of the amino and ethanolic functionalities. The specific conditions and reagents used in these reactions can significantly influence the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its physical and chemical properties, 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol is a white crystalline solid with a melting point ranging from 145°C to 147°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which are essential for confirming its structure and purity.

The biological activity of 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol has been extensively studied in recent years. Initial in vitro assays have shown that this compound exhibits potent inhibitory effects on several enzymes and receptors that are implicated in various diseases. For example, it has been found to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary studies suggest that it may have antiviral properties against certain RNA viruses, making it a potential candidate for the development of new antiviral therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-ylethan-1-ol in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at low to moderate doses, with no significant adverse effects reported. However, further studies are needed to determine its long-term safety profile and therapeutic potential.

The pharmacokinetic properties of 2-5-amino-3-(2-chlorofuran-3-yl)-1H-pyrazol-1-yethan-l-o-l have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life of approximately 4 hours. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces.

In conclusion, 2–5-amino–3–(2–chlorofuran–3–yl)–1H–pyrazol–1–ylethan–l–o-l (CAS No. 1692441–93–2) represents a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may play a significant role in advancing our understanding and treatment of several diseases.